N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
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Description
N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C18H17N3O3S2 and its molecular weight is 387.47. The purity is usually 95%.
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Scientific Research Applications
Structural and Synthetic Insights
Crystal Structures and Conformation : Studies on related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides have revealed insights into their crystal structures and conformational dynamics. These compounds exhibit a folded conformation about the thioacetamide bridge, with intramolecular hydrogen bonding stabilizing this folded structure. Such insights are crucial for understanding the physicochemical properties and reactivity of similar compounds (Subasri et al., 2016).
Heterocyclic Synthesis : Arylmethylenecyanothioacetamide reactions with ethyl acetoacetate and acetylacetone, leading to the formation of thieno[2,3-b]pyridine derivatives, indicate a pathway for synthesizing heterocyclic compounds. This method could potentially be applied to the synthesis of related structures, providing a versatile approach to creating a variety of biologically active molecules (Elgemeie et al., 1988).
Pharmacological Applications
Vibrational Spectroscopic Signatures and Molecular Docking : Vibrational spectroscopy and molecular docking studies on related compounds have provided valuable insights into their potential biological activities. For instance, the antiviral active molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide has been characterized to obtain vibrational signatures, offering clues into its interaction mechanisms with biological targets. Such analyses can guide the design and development of new drugs with improved efficacy and specificity (Mary et al., 2022).
Antifolate Design and Synthesis : The design and synthesis of classical and nonclassical antifolates based on pyrrolo[2,3-d]pyrimidines highlight a strategic approach to creating inhibitors of enzymes like dihydrofolate reductase (DHFR). These compounds exhibit potent antitumor activity, demonstrating the potential for similar structures to be developed as anticancer agents. The methodologies employed in these studies could be adapted to explore the pharmacological potential of N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (Gangjee et al., 2007).
Properties
IUPAC Name |
N-(4-acetylphenyl)-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S2/c1-3-21-17(24)16-14(8-9-25-16)20-18(21)26-10-15(23)19-13-6-4-12(5-7-13)11(2)22/h4-9H,3,10H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCDSMVRCEQMKNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=C(C=C3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.